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Compound of Interest

Compound Name: 3-Bromo-4-iodobenzoic acid

Cat. No.: B1286127

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 3-Bromo-4-iodobenzoic acid, a
key building block in synthetic organic chemistry and drug discovery. The document details its
chemical and physical properties, outlines a general synthetic approach, and discusses its
applications, particularly in the development of novel therapeutics.

Core Properties and Data

3-Bromo-4-iodobenzoic acid is a halogenated aromatic carboxylic acid. Its structure,
featuring both bromine and iodine atoms on the benzoic acid core, makes it a versatile reagent
for various cross-coupling reactions.

Table 1: Physicochemical Properties of 3-Bromo-4-iodobenzoic Acid
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Property Value References
Molecular Formula C7H4BrlO2 [L1121[31[4115]
Molecular Weight 326.91 g/mol [21[3]1[41[5]
CAS Number 249647-25-4 [1][3]
Appearance Light pink crystalline powder [6]

Melting Point 242-243 °C [6]

Purity Typically 295-98% [1][6]

N Store in a dark, dry place at
Storage Conditions [6]
room temperature.

Data not widely available, but

expected to be soluble in

Solubility ] )
organic solvents like DMSO
and DMF.
VRRRMWPFDXNFBX-
InChl Key [7]

UHFFFAOYSA-N

Health and Safety Information

3-Bromo-4-iodobenzoic acid is classified as a hazardous substance. It is harmful if
swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.[6]

[8]
e Hazard Statements: H302, H315, H319, H335.[6]
e Precautionary Statements: P280, P301+P312, P261.[6]

o Personal Protective Equipment (PPE): Appropriate PPE, such as gloves, safety goggles, and
a lab coat, should be worn when handling this chemical. All work should be conducted in a
well-ventilated fume hood.[8]

Experimental Protocols: Synthesis
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While specific, detailed, and reproducible experimental protocols for the synthesis of 3-Bromo-
4-iodobenzoic acid are not extensively published in readily available literature, a general
synthetic route has been reported.

General Synthesis from 1-Ethyl-4-iodobenzene:

One documented pathway involves a multi-step reaction starting from 1-ethyl-4-iodobenzene.
[3] The process can be summarized as follows:

e Halogenation: The starting material undergoes bromination and iodination to introduce the
bromo and iodo groups onto the aromatic ring. This step typically involves reagents like
iodine and bromine.[3]

o Oxidation: The ethyl group is then oxidized to a carboxylic acid. This transformation is often
achieved using a strong oxidizing agent such as chromium (VI) oxide in an acidic medium
like acetic acid.[3]

 Purification: The final product, 3-Bromo-4-iodobenzoic acid, is purified from the reaction
mixture, commonly through recrystallization, to achieve the desired purity.

Due to the hazardous nature of the reagents involved, particularly chromium (VI) oxide, all
synthetic steps must be performed with extreme caution and appropriate safety measures in
place.

Applications in Drug Development and Organic
Synthesis

The unique substitution pattern of 3-Bromo-4-iodobenzoic acid makes it a valuable
intermediate in the synthesis of complex organic molecules.

o Protein Degrader Building Blocks: This compound is classified as a building block for protein
degraders, indicating its use in the synthesis of Proteolysis Targeting Chimeras (PROTACS)
and other related molecules aimed at targeted protein degradation.[1]

o Cross-Coupling Reactions: The presence of two different halogen atoms (bromo and iodo) at
distinct positions allows for regioselective cross-coupling reactions. The carbon-iodine bond
IS more reactive than the carbon-bromine bond in reactions like Suzuki and Heck couplings.
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[9] This differential reactivity enables the sequential introduction of different functional
groups, which is a powerful strategy in the synthesis of complex drug candidates, including
anti-inflammatory and anti-cancer agents.[9]

o Precursor for Novel Therapeutics: As a derivative of iodobenzoic acid, it serves as a starting
material for creating novel compounds with potential biological activities. For instance,
derivatives of iodobenzoic acids have been used to synthesize acylhydrazones with
antimicrobial and anticancer properties.[10]

Visualization of Synthetic Utility

The following diagram illustrates the role of 3-Bromo-4-iodobenzoic acid as a key
intermediate in a typical synthetic workflow in drug discovery.
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Caption: Synthetic workflow of 3-Bromo-4-iodobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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